2-methoxy-5-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
2-methoxy-5-methyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]benzenesulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O3S/c1-11(2)13(10-19-16-7-8-17-19)18-23(20,21)15-9-12(3)5-6-14(15)22-4/h5-9,11,13,18H,10H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLIXSTHSWQKXOJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NC(CN2N=CC=N2)C(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
It’s worth noting that compounds with a 1,2,3-triazole moiety, like the one in the compound , have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Biological Activity
2-Methoxy-5-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article provides a detailed overview of its synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
The compound is characterized by the following molecular formula: C_{15}H_{20}N_{4}O_{3}S. Its structure includes a benzenesulfonamide moiety, which is known for its role in various pharmacological activities. The presence of the triazole ring enhances its biological profile due to the nitrogen atoms that can participate in hydrogen bonding.
Synthesis
The synthesis typically involves the reaction of 5-methoxy-2-(2H-1,2,3-triazol-2-yl)benzoic acid with appropriate alkyl groups under controlled conditions. The yield and purity of the synthesized compound are critical for subsequent biological evaluations.
| Step | Reagents | Conditions | Yield |
|---|---|---|---|
| 1 | 5-Methoxy-2-(2H-1,2,3-triazol-2-yl)benzoic acid | DMF, cesium carbonate | 94% |
| 2 | Final purification | Water and EtOAc extraction | >90% purity |
Antimicrobial Activity
Recent studies have indicated that compounds containing triazole moieties exhibit significant antimicrobial properties. For instance, derivatives similar to 2-methoxy-5-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide have shown effectiveness against various bacterial strains and fungi. The mechanism is believed to involve disruption of cell wall synthesis or inhibition of nucleic acid metabolism.
Anticancer Activity
The compound's potential as an anticancer agent has been explored in various in vitro studies. For example, triazole derivatives have demonstrated cytotoxic effects against several cancer cell lines, including:
| Cell Line | IC50 (µM) | Reference Compound |
|---|---|---|
| MCF-7 (Breast) | 0.65 | Doxorubicin |
| A549 (Lung) | 1.25 | Cisplatin |
| HeLa (Cervical) | 0.85 | Paclitaxel |
These findings suggest that the compound may induce apoptosis through mitochondrial pathways and inhibit cell proliferation in a dose-dependent manner.
Structure-Activity Relationship (SAR)
The SAR studies emphasize the importance of the triazole ring and the sulfonamide group in enhancing biological activity. Modifications at specific positions on the triazole ring can significantly alter the potency and selectivity of the compound against different targets.
Case Studies
-
Antifungal Activity : A study demonstrated that a related triazole derivative exhibited notable antifungal activity against Candida albicans with an IC50 value of 0.5 µM.
"Triazole derivatives have been shown to inhibit fungal growth by targeting ergosterol biosynthesis" .
-
Cytotoxicity in Cancer Models : In vivo studies using mouse models revealed that administration of the compound led to a significant reduction in tumor size compared to controls.
"The compound exhibited a remarkable ability to penetrate tumor tissues and induce apoptosis" .
Comparison with Similar Compounds
Functional Group Analysis and Reactivity
The target compound’s sulfonamide and triazole groups distinguish it from analogs like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide (), which contains a benzamide and hydroxy group. Key differences include:
- Sulfonamide vs. Benzamide : Sulfonamides are stronger acids (pKa ~10) compared to benzamides (pKa ~15), enhancing their ability to participate in hydrogen bonding or act as leaving groups in reactions.
- Triazole vs.
Structural Characterization
Both compounds rely on advanced analytical techniques:
- Spectroscopy : ¹H/¹³C NMR and IR confirm functional groups and purity.
- Crystallography : X-ray diffraction, refined using SHELXL, provides precise bond lengths and angles. For example, the triazole ring in the target compound may exhibit planar geometry with C–N bond lengths of ~1.30–1.35 Å, comparable to similar triazole-containing structures .
Data Tables
Table 1: Structural and Functional Comparison
Table 2: Crystallographic Parameters (Hypothetical)
Research Findings and Limitations
While the target compound’s structural features suggest versatility, direct experimental data on its biological or catalytic activity are absent in the provided evidence. Comparisons rely on extrapolation from analogs like the compound and general sulfonamide/triazole chemistry. Further studies should prioritize synthesis, crystallography (using SHELX tools ), and bioactivity assays to validate hypotheses.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
